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Compound of Interest

Compound Name:
Tert-butyl 4-

oxocyclohexanecarboxylate

Cat. No.: B153428 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is paramount. This guide provides essential safety

and logistical information for the disposal of tert-butyl 4-oxocyclohexanecarboxylate,

ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Hazard Assessment

Tert-butyl 4-oxocyclohexanecarboxylate is classified as a hazardous substance,

necessitating careful handling and disposal. According to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS), this compound is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1].

Therefore, appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, should be worn at all times when handling this

chemical.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of tert-butyl 4-
oxocyclohexanecarboxylate are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₈O₃[1][2]

Molecular Weight 198.26 g/mol [1]

Appearance White to off-white solid[3]

Boiling Point 271.5 ± 33.0 °C (Predicted)[2]

Density 1.042 ± 0.06 g/cm³ (Predicted)[2]

Storage Temperature
Room Temperature, under an inert

atmosphere[3]

Step-by-Step Disposal Protocol
The recommended disposal procedure for tert-butyl 4-oxocyclohexanecarboxylate is to treat

it as hazardous waste and dispose of it through an approved waste disposal plant[1][4].

Adherence to local, regional, and national regulations is mandatory.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and chemically compatible container for the collection

of tert-butyl 4-oxocyclohexanecarboxylate waste.

The container must be in good condition with a secure, tight-fitting lid to prevent leaks or

spills.

Do not mix this waste with other chemical waste unless compatibility has been confirmed.

2. Handling of Spills and Contaminated Materials:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite.

Scoop the absorbed material and any contaminated solids (e.g., gloves, paper towels) into

the designated hazardous waste container.
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For larger spills, evacuate the area and follow your institution's emergency response

procedures.

3. Labeling the Waste Container:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "tert-butyl 4-oxocyclohexanecarboxylate."

Include the approximate quantity of waste and the date of initial waste accumulation.

4. Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.

The storage area should be secure and away from incompatible materials.

5. Final Disposal:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to

arrange for pickup and final disposal.

Do not attempt to dispose of this chemical through standard trash or down the drain[5].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of tert-
butyl 4-oxocyclohexanecarboxylate.

Waste Generation & Collection
Interim Storage Final Disposal

Waste Generated
Collect in Labeled, Compatible Container

Spill Occurs
Store in Designated Satellite Accumulation Area

Absorb with Inert Material Collect Contaminated Material
Contact EHS or Licensed Contractor Dispose via Approved Waste Disposal Plant

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b153428?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC379910010&countryCode=US&language=en
https://www.benchchem.com/product/b153428?utm_src=pdf-body
https://www.benchchem.com/product/b153428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal workflow for tert-butyl 4-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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